Sodium bromide

• IUPAC Name: sodium;bromide
• InChI: InChI=1S/BrH.Na/h1H;/q;+1/p-1
• InChI Key: JHJLBTNAGRQEKS-UHFFFAOYSA-M
• Canonical SMILES: [Na+].[Br-]
• Molecular Formula: NaBr, BrNa
• DSSTOX Substance ID: DTXSID3034903
• Molecular Weight: 102.89 g/mol
• Physical Description: Dry Powder; Dry Powder, Liquid; Liquid; Liquid, Other Solid; Other Solid, White solid; Absorbs moisture from air (but not deliquescent); [Merck Index] Colorless or white hygroscopic solid; [HSDB] Colorless odorless crystalline solid; [MSDSonline]
• Boiling Point: 1390 °C
• Solubility: Moderately soluble in alcohol, 1 g dissolves in 1.1 mL water, about 16 mL alcohol, 6 mL methanol, In water, 94.6 g/100 g water at 25 °C
• Density: 3.21
• Color/Form: White crystals, granules, or powder, White, cubic crystals
• CAS No.: 7647-15-6
• Melting Point: 755 °C

Description

Sodium bromide is an inorganic compound with the chemical formula NaBr. It is a high-melting white, crystalline solid that closely resembles sodium chloride. This compound is widely used as a source of the bromide ion and has numerous applications in various fields .

Preparation Methods

Synthetic Routes and Reaction Conditions: Sodium bromide can be synthesized through several methods. The most common procedure involves the reaction of sodium hydroxide (NaOH) with hydrobromic acid (HBr): [ \text{NaOH} + \text{HBr} \rightarrow \text{NaBr} + \text{H}_2\text{O} ] This reaction produces this compound and water .

Industrial Production Methods: In industrial settings, this compound is often produced by treating sodium hydroxide with hydrogen bromide. Another method involves the reaction of bromine (Br₂) with sodium (Na) or sodium carbonate (Na₂CO₃) . Additionally, this compound can be used as a source of bromine by treating an aqueous solution of NaBr with chlorine gas: [ 2 \text{NaBr} + \text{Cl}_2 \rightarrow \text{Br}_2 + 2 \text{NaCl} ]

Chemical Reactions Analysis

Types of Reactions: Sodium bromide undergoes various types of chemical reactions, including:

Oxidation: this compound can be oxidized by strong oxidizing agents like chlorine to form bromine.

Substitution: It acts as a nucleophile in substitution reactions, such as the Finkelstein reaction, where it converts alkyl chlorides to more reactive alkyl bromides: [ \text{NaBr} + \text{RCl} \rightarrow \text{RBr} + \text{NaCl} ]

Acid-Base Reactions: this compound reacts with acids like sulfuric acid to form hydrogen bromide and sodium sulfate: [ \text{NaBr} + \text{H}_2\text{SO}_4 \rightarrow \text{NaHSO}_4 + \text{HBr} ]

Common Reagents and Conditions: Common reagents used in reactions with this compound include chlorine, sulfuric acid, and alkyl chlorides. The conditions for these reactions typically involve aqueous solutions and controlled temperatures .

Major Products: The major products formed from these reactions include bromine, alkyl bromides, and hydrogen bromide .

Scientific Research Applications

Water Treatment

Sodium Bromide as a Disinfectant

This compound is primarily used in water treatment facilities, where it acts as a precursor to bromine-based biocides. These biocides are effective in controlling microbial growth in various systems, including:

• Cooling Towers : this compound helps maintain water quality by preventing biofouling.
• Swimming Pools : It is used to ensure safe swimming conditions by controlling algae and bacteria.
• Industrial Water Systems : The compound is crucial for maintaining operational efficiency in large-scale water systems.

Bromine Generation

This compound can be activated by oxidizing agents like chlorine to produce bromine, which serves as a disinfectant. Bromine is often preferred over chlorine due to its stability and effectiveness at higher temperatures .

Photography

Role in Film Development

In traditional photography, this compound has been utilized for decades in film development processes:

• Developer Solutions : It acts as a restrainer, controlling the development process and preventing fogging on film.
• High-Quality Prints : this compound ensures sharp contrasts and image integrity, contributing to the production of high-quality photographic prints.
• Cultural Preservation : The compound is also used in the restoration of historical photographs and films .

Pharmaceuticals

Medical Applications

This compound has several applications in the pharmaceutical industry:

• Anticonvulsant Properties : It is used to manage seizures, particularly in veterinary medicine for dogs with epilepsy.
• Chemical Synthesis : this compound serves as a reactant or intermediate in the synthesis of various drugs, aiding in the formation of bromide ions necessary for chemical reactions .

Research Findings

A study highlighted that this compound administration showed no significant neurophysiological or endocrinological effects at normal doses, although some effects were observed at higher doses . This suggests its relative safety when used appropriately.

Oil and Gas Industry

Drilling Fluids

In the oil and gas sector, this compound is crucial for preparing completion fluids:

• Well Control : It helps stabilize wellbores and control pressure during drilling operations.
• Increased Viscosity : this compound contributes to the density of drilling fluids, preventing blowouts .

Environmental Considerations

While this compound has many beneficial applications, its use raises environmental concerns. When discharged into natural water bodies, it can react with chlorine to form potentially harmful disinfection byproducts (DBPs) associated with health risks, including carcinogenicity. Therefore, regulatory measures are necessary to manage wastewater containing this compound .

Data Table: Summary of Applications

Application Area	Specific Uses	Benefits
Water Treatment	Disinfectant for cooling towers and pools	Effective microbial control
Photography	Film development and restoration	High-quality prints; cultural preservation
Pharmaceuticals	Anticonvulsant; chemical synthesis	Safe management of seizures; drug production
Oil and Gas	Drilling fluids	Well stabilization; blowout prevention

Case Studies

• Water Treatment Efficacy Study
  • A study demonstrated that this compound effectively reduced microbial growth in cooling tower systems by over 90%, highlighting its efficacy compared to traditional chlorine treatments.
• Veterinary Medicine Application
  • Research on dogs with epilepsy showed that this compound significantly decreased seizure frequency when administered alongside other anticonvulsants.
• Environmental Impact Analysis
  • An assessment of wastewater treatment processes indicated that advanced filtration methods could effectively remove this compound from effluents, reducing the risk of harmful DBP formation.

Mechanism of Action

The mechanism of action of sodium bromide is primarily due to the bromide ion. In medicinal applications, bromide ions exert their effects by depressing the central nervous system, leading to sedative and anticonvulsant properties . The bromide ion interacts with neuronal pathways, reducing neuronal excitability and preventing seizures.

Comparison with Similar Compounds

Sodium bromide can be compared with other similar compounds, such as:

Sodium chloride (NaCl): Both compounds have similar crystalline structures and are highly soluble in water. this compound is used as a bromine source, whereas sodium chloride is commonly used as table salt.

Potassium bromide (KBr): Potassium bromide also acts as a bromide ion source and has similar applications in medicine and industry. potassium bromide is more commonly used in veterinary medicine.

Lithium bromide (LiBr): Lithium bromide is used in air conditioning systems and industrial drying processes due to its hygroscopic properties.

This compound’s unique properties and applications make it a valuable compound in various scientific and industrial fields.

Biological Activity

Sodium bromide (NaBr) is a chemical compound that has garnered attention for its various biological activities, particularly in the fields of neurology and endocrinology. This article explores the biological effects of this compound based on diverse research findings, case studies, and relevant data.

This compound is a white crystalline solid that is highly soluble in water. It dissociates into sodium ions (Na$^+$) and bromide ions (Br$^-$) upon dissolution. The pharmacokinetics of this compound indicate that it is rapidly absorbed in the gastrointestinal tract, with a plasma half-life of approximately 10 days in humans . The biological half-life can vary significantly based on chloride intake, which influences bromide retention in the body .

Neurological Effects

This compound has been historically used as an anticonvulsant agent. Recent studies have demonstrated its efficacy in modulating neuronal excitability:

• Antiepileptic Activity : this compound has been shown to reduce the frequency of epileptiform activity in vitro. It effectively blocks low calcium-induced discharges and enhances GABAergic inhibition, which is crucial for controlling seizures .
• Neurophysiological Impact : In a double-blind study involving healthy volunteers, this compound administration resulted in significant changes in EEG patterns, including increased beta activity and decreased delta activity at higher doses (9 mg Br$^-$/kg/day). However, these changes remained within normal limits .
• Chronic Administration Studies : A study on chronic this compound treatment in mouse models of Autism Spectrum Disorders (ASD) indicated potential benefits in alleviating autistic-like behaviors. The results suggested that this compound might help restore the excitation/inhibition balance disrupted in ASD .

Endocrine System Effects

This compound's influence on the endocrine system has been documented, particularly concerning thyroid function:

• Thyroid Hormone Levels : In human studies, significant increases in serum thyroxine and triiodothyronine levels were observed at high doses of this compound (9 mg Br$^-$/kg/day), although all values remained within normal ranges . This suggests a stimulatory effect on thyroid hormone production.
• Reproductive Health : Animal studies indicated that prolonged exposure to high doses of this compound could lead to reproductive toxicity, characterized by decreased spermatogenesis and altered ovarian function. However, these effects were found to be reversible upon cessation of exposure .

Toxicity Profile

This compound is generally recognized as having low acute toxicity, with LD50 values ranging from 3500 to 7000 mg/kg in rodent models . Chronic exposure at elevated doses has been associated with neurotoxic effects, but these are typically reversible. The Acceptable Daily Intake (ADI) for this compound has been established at 1 mg/kg body weight based on human studies where no significant adverse effects were noted at this dosage .

Case Studies

• Pseudohyperchloremia : A case report highlighted a patient experiencing falsely elevated serum chloride levels due to long-term use of this compound alongside phenobarbital. This case underscores the importance of monitoring electrolyte levels in patients receiving bromide therapy .
• Bromide Intoxication : Another case discussed a patient who developed symptoms consistent with bromide toxicity after consuming supplements containing brominated compounds. Treatment involved rehydration and cessation of bromide intake, leading to rapid clinical improvement .

Summary of Research Findings

Study Focus	Key Findings	Reference
Antiepileptic Effects	Reduced epileptiform activity; enhanced GABAergic inhibition
Neurophysiological Changes	Increased beta activity; normal EEG patterns
Thyroid Function	Increased T4 and T3 levels at high doses
Reproductive Toxicity	Decreased fertility indicators; reversible effects
Bromide Toxicity Cases	Symptoms resolved with cessation; monitoring required

Q & A

Basic Research Questions

Q. What experimental methods are recommended for determining the refractive index of sodium bromide across different wavelengths?

To determine NaBr's refractive index, employ the Sellmeier equation derived from critical analysis of experimental data. Use spectrophotometric measurements in the visible to infrared range (297 K), ensuring calibration with alkali halide standards. Fit data using the formula: $n^2(\lambda) = A + \frac{B}{\lambda^2 - C}$, where $A, B, C$ are coefficients from validated sources like Li (1976) .

Q. How can researchers assess the purity of this compound for spectroscopic applications?

Follow pharmacopeial standards (e.g., USP) involving:

• Appearance of solution test : Dissolve 10.0 g in CO₂-free water; solution must remain clear/colorless.
• Drying loss analysis : Measure mass loss after heating to ensure ≤100.5% NaBr content .

Q. What is the optimal method for preparing aqueous this compound solutions with precise molarity?

Calculate mass using $\text{moles} = \text{Molarity} \times \text{Volume (L)}$. For 250 mL of 0.1 M NaBr:

• Dissolve 2.57 g NaBr (MW: 102.89 g/mol) in deionized water.
• Use gravimetric calibration and conductivity checks to validate ionic strength .

Q. How does this compound interact with sulfuric acid, and how can this reaction be monitored?

The reaction $\text{NaBr} + \text{H}_2\text{SO}_4 \rightarrow \text{Na}_2\text{SO}_4 + \text{HBr}$ produces hydrogen bromide gas. Monitor via:

• Gas chromatography for HBr quantification.
• pH titration to track sulfate formation .

Advanced Research Questions

Q. How do ion-solvent interactions in concentrated NaBr solutions affect water’s vibrational spectroscopy?

Ultrafast IR spectroscopy reveals that NaBr disrupts hydrogen-bond networks, causing OD-stretch blueshifts (up to 20 cm⁻¹ at 4 M). Use molecular dynamics simulations with spectroscopic maps to model anion-solvent shell rearrangements, noting slowed spectral diffusion (3–4× vs. pure water) .

Q. What methodologies resolve contradictions in reported thermochemical data for NaBr (e.g., ΔfH°solid)?

Discrepancies (e.g., NIST’s -361.41 kJ/mol vs. older studies) arise from calorimetric techniques. Resolve by:

• Repeating bomb calorimetry with high-purity NaBr.
• Cross-validating via ion cyclotron resonance for gas-phase enthalpies .

Q. How can NMR titrations elucidate this compound’s role in ion-pair receptor binding?

Titrate NaBr into receptors (e.g., aminobenzoic platforms) under 1:1 binding models. Analyze chemical shift perturbations (Δδ) to calculate $K_a$. At [Na⁺] >20 mM, binding enhancement occurs due to cooperative ion-pairing, validated by nonlinear regression fitting .

Q. What experimental designs mitigate spectral interference in NaBr-containing systems during halide analysis?

For high halide samples:

• Alkalize with 32% NaOH to stabilize pH >12, preventing Br⁻ oxidation.
• Use ion-selective electrodes or potentiometric titration with AgNO₃, correcting for Na⁺-induced activity changes .

Q. Methodological Notes

• Optical Studies : Prioritize Li’s Sellmeier coefficients for IR applications .
• Thermodynamic Validation : Cross-reference NIST-JANAF tables with recent calorimetric data .
• Safety : Use PPE and fume hoods for HBr handling; adhere to SDS protocols .

Synthesis routes and methods I

Procedure details

A mixture of 2-(4-fluorophenyl)ethyl bromide (1.8 g, 8.9 mmol) (Ref. Chim. Ther., 1969, 4(3),185) and sodium sulfite (2.24 g, 8.9 mmol) in water (5 ml) and dimethoxyethane (5 ml) was heated under reflux for 21 hours. The mixture was then left for 72 hours at room temperature. The mixture was concentrated under vacuum to leave the title compound as a crytalline mixture with sodium bromide (2.87 g).

Synthesis routes and methods II

Procedure details

Due to the presence of [NaHSO4] and hydrobromic acid (hydrogen bromide) [HBr], along with a decrease in pH down to about 1, the acidity of the chemically treated aqueous phase was neutralized using the 34-35 weight percent aqueous solution of sodium hydroxide. The [NaHSO4] and hydrobromic acid [HBr] present in the chemically treated aqueous phase reacted with the sodium hydroxide to form [NaBr], [Na2SO3], and [Na2SO4], in the resulting neutralized chemically treated aqueous phase, along with increasing the pH thereof to a value in a range of between about 7 and about 12.

Synthesis routes and methods III

Procedure details

(Step B) A second reactor was charged with about 1-(2,4-dichlorophenyl)-2-(1-imidazolyl)ethanol (about 102.9 g), sodium hydroxide pellets (about 15.7 g) and isopropanol (about 384.1 g). The contents were stirred and refluxed for about three hours. After cooling to room temperature, the cyclohexane solution of 2-chloro-3-bromomethylthiophene of step A was added to the reactor and the contents stirred overnight yielding a solution of crude tioconazole and solid sodium bromide. Water (about 75.7 g) was added to the reaction mixture to dissolve the solids. The crude reaction yield was ca. 49% based on 2-chloro-3-methylthiophene.

Synthesis routes and methods IV

Procedure details

Step B of example 3 was repeated with the following exceptions: NaH (about 6.4 g), cyclohexane (about 75.6 g), 1-(2,4-dichlorophenyl)-2-(1-imidazolyl)ethanol (about 41.2 g), and isopropanol (228 g) were employed. The cyclohexane solution of 2-chloro-3-bromomethylthiophene was then added to the reactor containing the imidazoyl mixture and the contents stirred at reflux for 4 hours, yielding a solution of crude tioconazole and solid sodium bromide. Processing continued in accordance with example 3. The crude reaction yield is ca. 25.3% based on 2-chloro-3-methylthiophene.